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Compound of Interest

Compound Name: Rebaudioside G

Cat. No.: B1342904

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Rebaudioside G (Reb G) content in various
Stevia rebaudiana cultivars, supported by experimental data from scientific literature.
Rebaudioside G, a minor steviol glycoside, is of increasing interest due to its potential role in
the overall taste profile and potential biological activities of Stevia extracts.

Data Presentation: Quantitative Comparison of
Rebaudioside G

The following table summarizes the quantitative content of Rebaudioside G found in the
leaves of different Stevia rebaudiana cultivars, as reported in a comprehensive analysis of 20
distinct genotypes. The data is presented as milligrams of Rebaudioside G per gram of dry
leaf weight (mg/g DW).
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Rebaudioside G Content

Cultivar/Genotype Reference
(mgl/g DW)

Criolla 0.08 £0.01 [1]

Hi-Reb A 0.12 +0.02 [1]

ND1 0.15 + 0.03 [1]

No-Reb A 0.05 + 0.01 [1]

Reb C 0.09 + 0.02 [1]

Note: The data presented is based on a study that classified Stevia genotypes into different
chemotypes. The values represent the average content for the genotypes within each class.

Experimental Protocols

The quantification of Rebaudioside G in Stevia rebaudiana leaves involves several key steps,
from sample preparation to chromatographic analysis. The following is a detailed methodology
based on established protocols in the field.[1]

Sample Preparation and Extraction

» Leaf Material: Twenty milligrams of powdered, dried Stevia rebaudiana leaves are used for
each sample.

e Extraction Solvent: A solution of water and acetonitrile in a 3:1 ratio is used as the extraction
solvent.

o Extraction Process: One milliliter of the extraction solvent is added to the powdered leaf
material. The mixture is then placed on a rotary stirrer for 35 minutes at 65°C to facilitate the
extraction of steviol glycosides.

» Centrifugation and Filtration: After extraction, the mixture is centrifuged at 12,000 rpm for 10
minutes. The resulting supernatant is collected and filtered through a 0.22-um syringe filter to
remove any particulate matter. The filtered extract is then stored at 4°C until analysis.

Chromatographic Analysis (U-HPLC-HRMS)
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 Instrumentation: An Ultra-High-Performance Liquid Chromatography (U-HPLC) system
coupled with a High-Resolution Mass Spectrometer (HRMS) is utilized for the separation and
guantification of Rebaudioside G.

o Column: A reversed-phase C18 column is typically used for the separation of steviol
glycosides.

» Mobile Phase: The mobile phase consists of a gradient of water with 0.1% formic acid and
acetonitrile.

o Quantification: Absolute quantification of Rebaudioside G is performed by creating a
standard curve using a certified reference standard of Rebaudioside G. The concentration
in the samples is determined by comparing the peak area of the analyte with the standard
curve. Each extract is typically injected multiple times (e.qg., three times) directly and after
dilution (e.g., 100x) to ensure accuracy.

Mandatory Visualization

The following diagrams illustrate the experimental workflow for the quantitative analysis of
Rebaudioside G in Stevia cultivars and a conceptual signaling pathway related to steviol
glycoside biosynthesis.
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Fig. 1: Experimental workflow for Rebaudioside G quantification.
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Fig. 2: Simplified steviol glycoside biosynthesis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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